molecular formula C13H13NO3 B8581914 Ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate

Ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate

Cat. No.: B8581914
M. Wt: 231.25 g/mol
InChI Key: KDMXMHFNHCXQAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13NO3

Molecular Weight

231.25 g/mol

IUPAC Name

ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate

InChI

InChI=1S/C13H13NO3/c1-3-16-13(15)12-11(17-12)9-4-5-10(7-14)8(2)6-9/h4-6,11-12H,3H2,1-2H3

InChI Key

KDMXMHFNHCXQAS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1C(O1)C2=CC(=C(C=C2)C#N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-formyl-2-methylbenzonitrile (1.5 g, 10.3 mmol) and chloroacetic acid ethyl ester (1.2 g, 10 mmol) were dissolved in 60 mL of dry benzene. Freshly prepared EtONa (12.4 mmol) in 5 mL of ethanol was added, and the mixture was stirred at room temperature for 2 hours. The mixture was added water, then extracted with EtOAc. The organic layers were dried over Na2SO4 and concentrated to afford ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate. MS m/z: 232 (M+1)+.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
12.4 mmol
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
60 mL
Type
solvent
Reaction Step Four

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